7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine

• IUPAC Name: 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine
• InChI: InChI=1S/C11H15NO/c1-13-10-5-6-11-9(8-10)4-2-3-7-12-11/h5-6,8,12H,2-4,7H2,1H3
• InChI Key: ISVWMDYPHDMFME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NCCCC2
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• CAS RN: 46180-98-7

Description

“7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine” is a chemical compound. It is a derivative of benzazepine, which is a class of compounds that have been studied for their potential therapeutic effects.

Synthesis Analysis

The synthesis of benzazepine derivatives, including “7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine”, involves complex chemical reactions. For example, one study reported the use of I2-promoted intramolecular oxidative cyclization of butenyl anilines as a route to benzazepines. Another study synthesized a series of 2,3,4,5-tetrahydro-7-alkoxy-1H-2-benzazepin-1-ones derivatives and screened them for anticonvulsant activities.

Molecular Structure Analysis

The molecular structure of “7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine” is complex, as it belongs to the benzazepine class of compounds. The compound has a molecular weight of 213.71.

Chemical Reactions Analysis

The chemical reactions involving “7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine” are complex and involve multiple steps. For example, the introduction of the 7-Cl moiety on the benzazepine and 2-CH3 on the aminobenzoyl moiety enhanced its oral activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine” include a melting point of 235-240 degrees Celsius.

Scientific Research Applications

Cardiovascular Research

• make it relevant for conditions like hyponatremia associated with congestive heart failure and cirrhosis.

Chemical Synthesis and Medicinal Chemistry

• . Medicinal chemists explore its derivatives for novel drug candidates.

Future Directions

The future directions for the study of “7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine” could include further exploration of its potential therapeutic effects, such as its potential use as a PET imaging agent for the GluN2B subunits of the NMDAR. Additionally, more research could be done to fully understand its mechanism of action and to optimize its synthesis.

Synthesis routes and methods

Procedure details

6-Methoxytetralone (6.86 g, 39 mmol), hydroxylamine hydrochloride (8.15 g, 117 mmol) and sodium acetate trihydrate (25 g, 184 mmol) were stirred at reflux in a mixture of ethanol (200 ml) and water (50 ml) for 45 min, concentrated in vacuo, and diluted with water (200 ml). The white solid (6-methoxytetralone oxide, 7.44 g) was collected and dried. A portion of this (6.31 g, 33 mmol) was stirred in dry THF (150 ml) under argon as lithium aluminium hydride (1.80 g, 47 mmol) was added portionwise. This mixture was stirred at reflux for 3 h, cooled, and treated successively with water (1.5 ml), 10% NaOH (1.5 ml) and water (4.5 ml). The solids were filtered off, and the filtrate was evaporated to give an amber oil. This was chromatographed on silica, eluting with ethyl acetate, giving the title compound (2.96 g, 50%).